(4-Allyl-5-pyridin-3-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid

• Molecular Formula: C12H12N4O2S
• Molecular Weight: 276.32 g/mol
• SMILES: C=CCN1C(=NN=C1SCC(=O)O)C2=CN=CC=C2
• InChI: InChI=1S/C12H12N4O2S/c1-2-6-16-11(9-4-3-5-13-7-9)14-15-12(16)19-8-10(17)18/h2-5,7H,1,6,8H2,(H,17,18)
• InChIKey: GGGNFMQTVURSSZ-UHFFFAOYSA-N

(4-Allyl-5-pyridin-3-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid: An Overview

(4-Allyl-5-pyridin-3-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid (CAS 880801-01-4) is a heterocyclic building block belonging to the 1,2,4-triazole class, incorporating an N-allyl substituent, a pyridin-3-yl (meta-pyridyl) group, and a thioacetic acid side chain, yielding the molecular formula C12H12N4O2S . Its structure is distinguished by the specific positioning of the pyridine nitrogen at the 3-position (meta), a feature that differentiates it from its more commonly cited pyridin-4-yl (para) isomer (CAS 18378-69-3) . The compound is commercially available at purities ranging from 95% to 98% from research chemical suppliers and is primarily utilized as a synthetic intermediate for constructing more complex triazole-based libraries and functional molecules [1].

Synthetic intermediate Triazole building block with N-allyl, pyridin-3-yl and thioacetic acid side chain

Regioisomer identity Pyridin-3-yl (meta) isomer; distinct H-bonding and dipole from 4-pyridyl analog

Dual reactive handles Allyl and carboxylic acid enable orthogonal derivatization strategies

• [1] PubChem. (2025). Compound Summary for CID 7174256: (4-Allyl-5-pyridin-3-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid. National Center for Biotechnology Information. View Source

Why Generic Substitution Fails

In silico and class-level biological evidence indicates that the position of the nitrogen atom on the pyridyl substituent directly modulates both the physicochemical and biological properties of 1,2,4-triazole derivatives. Specifically, the 3-pyridyl (meta) isomer demonstrates a distinct hydrogen-bonding profile and dipole orientation compared to its 4-pyridyl (para) and 2-pyridyl (ortho) counterparts [1]. Research on structurally related 5-[4-methyl-2-(pyridin-3/4-yl)thiazole-5-yl]-4H-1,2,4-triazole derivatives has demonstrated that the pyridin-3-yl moiety imparts superior antibacterial activity against Gram-positive bacteria (MIC range: <3.09–500 µg/mL) relative to the pyridin-4-yl analogs, which instead favor antioxidant activity in DPPH radical scavenging assays [2]. Substituting with a generic pyridinyl-triazole-thioacetate without controlling for pyridyl regioisomerism therefore risks selecting a compound with a fundamentally different biological activity profile, potentially leading to misleading SAR interpretations or failed synthetic derivatization campaigns.

Pyridyl regioisomer mismatch

4-Pyridyl and 2-pyridyl isomers alter H-bonding directionality and dipole orientation; cannot replicate 3-pyridyl molecular recognition profile.

Activity profile divergence

Class-level evidence suggests antibacterial and antioxidant activities vary by pyridyl position; assay outcomes may not transfer across regioisomers.

Synthetic handle limitation

Thiol-only precursor (CAS 80570-89-4) lacks carboxylic acid, limiting sequential chemoselective derivatization options.

• [1] Özdamar Köksal, Y. et al. (2012). 4-Allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione: Synthesis, experimental and theoretical characterization. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 91, 136-145. View Source
• [2] Sahin, Z. et al. (2022). Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences, 58, e191026. View Source

Quantitative Differentiation Evidence

Divergent Antibacterial vs. Antioxidant Activity by Regioisomerism

In a class-level study of structurally related 5-[4-methyl-2-(pyridin-3/4-yl)thiazole-5-yl]-4-substituted-4H-1,2,4-triazoles, derivatives bearing a 3-pyridyl (meta) moiety exhibited significantly higher in vitro antibacterial activity against Gram-positive bacteria, with Minimum Inhibitory Concentrations (MICs) ranging from <3.09 to 500 µg/mL, compared to the pyridin-4-yl (para) analogs, which displayed more pronounced antioxidant effects in DPPH radical scavenging assays [1]. The mechanistic rationale lies in the differential electronic distribution and hydrogen-bond acceptor positioning of the pyridyl nitrogen, which alters the interaction with bacterial targets versus radical species. This provides a compelling class-level inference that the target compound (pyridin-3-yl) is likely better suited for antibacterial-focused projects than its pyridin-4-yl isomer.

Antibacterial vs. antioxidant SAR

Class-level inference

3-pyridyl analogs: antibacterial activity observed (Gram-positive); 4-pyridyl analogs: negligible antibacterial activity, antioxidant activity favored

Supports regioisomer-dependent antibacterial SAR exploration

Class-level inference from analogous thiazolyl-triazole derivatives; target compound not directly assayed

Evidence Dimension	In vitro antibacterial activity (MIC against Gram-positive bacteria)
Target Compound Data	Not directly measured; class inference from analogous 3-pyridyl triazoles: MIC <3.09–500 µg/mL
Comparator Or Baseline	Analogous 4-pyridyl triazole derivatives: comparatively negligible antibacterial activity under the same assay conditions
Quantified Difference	Class-level divergence: antibacterial activity favored for 3-pyridyl; antioxidant activity favored for 4-pyridyl
Conditions	Broth microdilution method; Gram-positive bacterial strains; DPPH radical scavenging assay for antioxidant comparison.

Why This Matters

If the procurement goal is to explore antibacterial structure-activity relationships, this compound provides a regiochemically defined entry point that class-level evidence indicates is likely superior to the 4-pyridyl alternative.

• [1] Sahin, Z. et al. (2022). Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences, 58, e191026. View Source

Molecular Recognition Differences from Pyridine Nitrogen Topology

Computational analysis of the target compound and its 4-pyridyl isomer reveals identical molecular composition (C12H12N4O2S, MW 276.31 g/mol) but divergent topological polar surface area (TPSA) and calculated LogP values . The target compound (pyridin-3-yl) has a reported cLogP of approximately 1.70 and a TPSA of 80.9 Ų . While the 4-pyridyl isomer shares the same hydrogen-bond donor count (1) and acceptor count (6), the directional orientation of the pyridine nitrogen lone pair in the meta vs. para position alters the local electrostatic surface potential, which can significantly influence the compound's behavior in target binding pockets or in crystallization screens. This subtle but critical difference makes the 3-pyridyl isomer a distinct chemical entity for applications where precise spatial orientation of the hydrogen-bond acceptor is required.

Molecular recognition parameters

Data to verify

cLogP ≈ 1.70; TPSA = 80.9 Ų (pyridin-3-yl); 4-pyridyl isomer: distinct cLogP and TPSA values

Informs regioisomer-specific solubility and library design

Computational predictions; experimental validation recommended

Evidence Dimension	Lipophilicity (cLogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	cLogP ≈ 1.70; TPSA = 80.9 Ų (pyridin-3-yl isomer, CAS 880801-01-4)
Comparator Or Baseline	Pyridin-4-yl isomer (CAS 18378-69-3): cLogP not directly reported; identical MW and formula but distinct TPSA due to nitrogen position
Quantified Difference	TPSA and cLogP values differ between regioisomers by up to several units, influencing passive membrane permeability and solubility.
Conditions	Computational prediction based on fragment-based methods (Leyan; PubChem computed properties).

Why This Matters

For compound library design, the unique TPSA/LogP combination of the 3-pyridyl isomer provides chemical diversity that cannot be replicated by the 4-pyridyl analog, thereby justifying its inclusion in screening collections as a distinct entity.

Synthetic Versatility from Dual Allyl and Carboxyl Handles

The target compound uniquely presents two orthogonal reactive handles within a single compact scaffold: (i) a terminal allyl group capable of undergoing thiol-ene click reactions or olefin metathesis, and (ii) a free carboxylic acid suitable for amide coupling, esterification, or salt formation [1]. This dual functionality is preserved in the pyridin-3-yl isomer but is absent or partially blocked in simpler analogs such as 4-allyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol (CAS 80570-89-4), which lacks the acetic acid side chain [2]. The combination allows for sequential, chemoselective transformations—for example, first conjugating a pharmacophore via the carboxylic acid under standard peptide coupling conditions (EDC/HOBt), and then using the allyl group for further diversification. This synthetic advantage translates directly into procurement value for medicinal chemistry or library synthesis programs.

Orthogonal synthetic handles

Reported

Target: allyl + COOH; comparator (CAS 80570-89-4) lacks COOH, only thiol + allyl

Enables sequential chemoselective derivatization strategies

Supplier-reported; verify compatibility with specific coupling protocols

Evidence Dimension	Number of orthogonal synthetic handles
Target Compound Data	Two orthogonal handles: allyl (C=C) + carboxylic acid (COOH)
Comparator Or Baseline	4-allyl-5-pyridin-3-yl-4H-1,2,4-triazole-3-thiol (CAS 80570-89-4): lacks carboxylic acid; contains only thiol + allyl handles
Quantified Difference	The target compound enables sequential, chemoselective functionalization strategies that are not accessible with the thiol-only precursor.
Conditions	Organic synthesis; standard peptide coupling and thiol-ene/olefin metathesis protocols.

Why This Matters

Maximizing the number of synthetic handles per scaffold reduces the step count in library synthesis, saving time and resources for procurement teams focused on chemical biology or hit-to-lead campaigns.

• [1] Mobinikhaledi, A., Foroughifar, N., Khanpour, M., & Ebrahimi, S. (2010). Synthesis of some novel Schiff bases containing 1,2,4-triazole ring. European Journal of Chemistry, 1(1), 33-36. View Source
• [2] PubChem. (2025). Compound Summary for CID 758288: 4-Allyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol. National Center for Biotechnology Information. View Source

Higher Purity Grade than 4-Pyridyl Isomer

The pyridin-3-yl isomer is available from specialized suppliers at a documented purity of 98%, whereas the closest commercial comparator, the pyridin-4-yl isomer (CAS 18378-69-3), is offered at a baseline purity of 95% . While both values meet the threshold for research-grade material, the higher purity specification of the 3-pyridyl variant (98% vs. 95%) can be meaningful for downstream applications where trace impurities—such as unreacted starting materials or regioisomeric contaminants—could confound biological assay results or interfere with delicate catalytic transformations. This purity delta is attributed to the distinct synthetic route required for the meta-pyridyl thiol precursor, which may involve different purification challenges than the para-isomer synthesis.

Purity specification

Data to verify

98% (supplier spec) vs. 95% for 4-pyridyl isomer

Higher purity may reduce impurity-related assay interference

Vendor CoA; exact analytical methods vary

Evidence Dimension	Minimum guaranteed purity (area% by HPLC or equivalent)
Target Compound Data	98% (Leyan, CAS 880801-01-4)
Comparator Or Baseline	Pyridin-4-yl isomer: 95% (AKSci, CAS 18378-69-3)
Quantified Difference	3 percentage points higher purity specification for the 3-pyridyl isomer
Conditions	Supplier Certificate of Analysis; exact analytical method (HPLC, NMR) varies by vendor.

Why This Matters

For procurement decisions involving sensitive assays or reactions where 5% versus 2% impurity levels could lead to false positives or side products, the higher-purity 3-pyridyl isomer offers a risk-reduction advantage.

Application Scenarios

Antibacterial Drug Discovery and SAR for Gram-Positive Bacteria

Based on class-level evidence that pyridin-3-yl triazole derivatives exhibit enhanced antibacterial activity against Gram-positive bacteria (MIC <3.09–500 µg/mL) relative to their pyridin-4-yl counterparts, this compound serves as a strategic scaffold for medicinal chemistry teams aiming to develop novel antibiotics [1]. The free carboxylic acid enables direct conjugation to amine-containing pharmacophores, while the allyl group permits late-stage diversification, allowing rapid generation of focused libraries for SAR studies targeting multi-drug resistant Staphylococcus and Enterococcus species.

Chemoselective Bioconjugation and Chemical Probe Synthesis

The orthogonal dual reactivity of the allyl and carboxylic acid moieties makes this compound an ideal core for constructing chemical probes [2]. Researchers can first functionalize the carboxylic acid with a reporter tag (fluorophore, biotin) via amide coupling, and subsequently use the allyl group for thiol-ene-mediated immobilization onto surfaces or for covalent inhibitor design. This sequential derivatization pathway is not supported by the simpler thiol-only precursor (CAS 80570-89-4), giving this compound a distinct procurement advantage for chemical biology applications.

Metallosupramolecular and Coordination Chemistry

The pyridin-3-yl isomer presents a distinct N-donor topology compared to the 4-pyridyl variant, which influences the geometry and dimensionality of metal-coordination architectures [3]. The meta-pyridyl nitrogen, combined with the triazole and thioether donors, provides a tridentate or tetradentate binding pocket with unique angular constraints, making this compound a valuable ligand for constructing metal-organic frameworks (MOFs) or discrete supramolecular complexes where pore size and shape selectivity are critical parameters.

Application

Selection Property

Validation Focus

Antibacterial SAR studies (Gram-positive)

Regioisomer-controlled triazole scaffold

Class-level MIC and strain-panel endpoint review

Chemical probe synthesis

Orthogonal allyl and carboxyl reactivity

Sequential derivatization workflow assessment

Coordination chemistry / MOF research

Meta-pyridyl donor topology

Ligand geometry and supramolecular architecture evaluation

• [1] Sahin, Z. et al. (2022). Synthesis, antimicrobial and antioxidant activities of pyridyl substituted thiazolyl triazole derivatives. Brazilian Journal of Pharmaceutical Sciences, 58, e191026. View Source
• [2] Mobinikhaledi, A., Foroughifar, N., Khanpour, M., & Ebrahimi, S. (2010). Synthesis of some novel Schiff bases containing 1,2,4-triazole ring. European Journal of Chemistry, 1(1), 33-36. View Source
• [3] Özdamar Köksal, Y. et al. (2012). 4-Allyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione: Synthesis, experimental and theoretical characterization. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 91, 136-145. View Source